4-tert-Butyl-N,N-dimethyl-2,6-dinitroaniline

• CAS No.: 62720-00-7
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: 4-tert-butyl-N,N-dimethyl-2,6-dinitroaniline
• InChI: InChI=1S/C12H17N3O4/c1-12(2,3)8-6-9(14(16)17)11(13(4)5)10(7-8)15(18)19/h6-7H,1-5H3
• InChI Key: AQGPCMWHJKQEOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)[N+](=O)[O-])N(C)C)[N+](=O)[O-]

Description

4-tert-Butyl-N,N-dimethyl-2,6-dinitroaniline is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Two and six-tenths grams (.01 mole) of 2,6-dinitro-4-t-butylchlorobenzene was reacted with 3.1 grams of 40% aqueous solution of dimethylamine in 50 ml. ethanol. The temperature was slowly increased as follows: 30° C. for 1 hour, 40° C. for 1 hour, 50° C. for one hour, then 80° C. for five hours. When the reaction was complete, about 100 ml. H2O was added, precipitating the product. This was filtered, washed with portions of H2O and upon recrystallization from ethanol yielded 2.5 grams of N,N-dimethyl-2,6-dinitro-4-t-butylaniline in the form of orange-yellow needles melting at 101-102° C.